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Compound of Interest

Compound Name: 2,4,7-Trichloroquinazoline

Cat. No.: B1295576 Get Quote

CAS Number: 6625-94-1

This technical guide provides an in-depth overview of 2,4,7-trichloroquinazoline, a

halogenated quinazoline derivative of interest to researchers in agrochemistry and drug

discovery. The document outlines its chemical and physical properties, plausible synthetic

routes, known biological activities, and potential mechanisms of action, with a focus on its role

as a nematicidal agent and its potential for broader pharmacological investigation.

Chemical and Physical Properties
2,4,7-Trichloroquinazoline is a solid organic compound. The following table summarizes its

key chemical and physical properties.
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Property Value

CAS Number 6625-94-1

Molecular Formula C₈H₃Cl₃N₂

Molecular Weight 233.48 g/mol

Appearance White to off-white solid

Melting Point 127 °C

Boiling Point 309.1 °C at 760 mmHg (Predicted)

Storage Conditions -20°C, sealed storage, away from moisture

Synthesis
A specific, detailed synthesis protocol for 2,4,7-trichloroquinazoline is not readily available in

peer-reviewed literature. However, based on established synthetic methods for analogous

chlorinated quinazolines, a plausible synthetic route can be proposed starting from 2-amino-4-

chlorobenzonitrile. The synthesis would likely involve a cyclization reaction to form the

quinazoline ring system, followed by chlorination.

Proposed Synthetic Pathway:

The synthesis can be envisioned as a two-step process:

Cyclization: 2-amino-4-chlorobenzonitrile can undergo cyclization to form 7-chloro-

quinazoline-2,4-dione. This can be achieved by reacting it with a source of carbonyl groups,

such as phosgene, triphosgene, or urea, under appropriate conditions.[1]

Chlorination: The resulting 7-chloro-quinazoline-2,4-dione can then be chlorinated to yield

2,4,7-trichloroquinazoline. Common chlorinating agents for this type of transformation

include phosphorus oxychloride (POCl₃) or a mixture of phosphorus pentachloride (PCl₅) and

POCl₃.[2][3][4]

The following Graphviz diagram illustrates the proposed synthetic workflow.
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Starting Material

Intermediate

Final Product

2-Amino-4-chlorobenzonitrile

7-Chloro-quinazoline-2,4-dione

Cyclization (e.g., with Urea or Triphosgene)

2,4,7-Trichloroquinazoline

Chlorination (e.g., with POCl3)
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Preparation

Assay

Data Analysis

Prepare Reagents:
- Test Compound

- Mitochondria
- Assay Buffer

- Substrates & Dyes

Set up 96-well plate:
- Add buffer, azide, compound

- Add mitochondria

Initiate Reaction:
- Add succinate, DCPIP, PMS

Measure Absorbance Change
(e.g., at 600 nm)

Calculate Reaction Rate

% Inhibition Calculation

Determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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